molecular formula C17H15N3O3 B7719078 4-methoxy-N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide

4-methoxy-N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide

Cat. No. B7719078
M. Wt: 309.32 g/mol
InChI Key: DSPYAZPAVMJCGC-UHFFFAOYSA-N
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Description

“4-methoxy-N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide” is a chemical compound with the molecular formula C18H16N6O3 . It has a molecular weight of 364.4 g/mol .


Molecular Structure Analysis

The compound has a complex structure that includes a methoxy group, a phenyl group, and a 1,2,4-oxadiazol ring . The InChI string, which represents the structure of the compound, is InChI=1S/C18H16N6O3/c1-11-20-18(27-23-11)13-7-8-24-15(9-13)21-22-16(24)10-19-17(25)12-3-5-14(26-2)6-4-12/h3-9H,10H2,1-2H3,(H,19,25) .


Physical And Chemical Properties Analysis

This compound has several computed properties. It has a XLogP3-AA value of 2.2, indicating its lipophilicity . It has one hydrogen bond donor and seven hydrogen bond acceptors . The compound has a rotatable bond count of 5 . Its topological polar surface area is 107 Ų . The compound has a complexity of 515 .

properties

IUPAC Name

4-methoxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H15N3O3/c1-11-18-17(23-20-11)13-4-3-5-14(10-13)19-16(21)12-6-8-15(22-2)9-7-12/h3-10H,1-2H3,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DSPYAZPAVMJCGC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=N1)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H15N3O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

309.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-methoxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide

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